molecular formula C6H8O4 B8765783 (2-oxooxolan-3-yl) Acetate

(2-oxooxolan-3-yl) Acetate

Cat. No. B8765783
M. Wt: 144.12 g/mol
InChI Key: SNZQJSZZDOZNGW-UHFFFAOYSA-N
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Description

(2-oxooxolan-3-yl) Acetate is a useful research compound. Its molecular formula is C6H8O4 and its molecular weight is 144.12 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C6H8O4

Molecular Weight

144.12 g/mol

IUPAC Name

(2-oxooxolan-3-yl) acetate

InChI

InChI=1S/C6H8O4/c1-4(7)10-5-2-3-9-6(5)8/h5H,2-3H2,1H3

InChI Key

SNZQJSZZDOZNGW-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1CCOC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of racemic α-hydroxy-γ-butyrolactone (25 g; 0.25 mol), DMAP (1.5 g), acetylchloride (25.5 ml; 0.37 mol) in CH2Cl2 (325 mL) was added solid K2CO3 (50 g) in portions (slightly exothermic). The reaction mixture was stirred at room temperature overnight, filtered and evaporated to dryness. Column chromatography (Petrol ether 80-100:EtOAc=2:1) gave 26.4 g (75%) racemic α-acetoxy-γ-butyrolactone.
Quantity
25 g
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25.5 mL
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1.5 g
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325 mL
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50 g
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